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Compound of Interest

Methyl 3-(chlorosulfonyl)-4-
Compound Name:
methylbenzoate

Cat. No.: B1285432

For Researchers, Scientists, and Drug Development Professionals

Methyl 3-(chlorosulfonyl)-4-methylbenzoate is a reactive chemical intermediate valuable in
organic synthesis, particularly in the development of pharmaceutical compounds. Its utility,
however, is matched by significant potential hazards. This technical guide provides a
comprehensive overview of the known safety information and handling protocols for this
compound, designed to ensure the safety of laboratory and manufacturing personnel.

Physicochemical and Hazard Identification

Accurate identification and understanding of the fundamental properties of a chemical are the
foundation of a robust safety protocol.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula CoHoClO4S PubChem

Molecular Weight 248.68 g/mol PubChem[1]

CAS Number 372198-41-9 PubChem[1]
Pale brown solid (as )

Appearance ] ChemicalBook[2]
synthesized)

Storage Temperature 2-8°C under inert atmosphere GME[3]

Table 2: GHS Hazard Classification

. . Hazard
Hazard Class Category Pictogram Signal Word
Statement
) H314: Causes
Skin .
) o L, severe skin
Corrosion/Irritatio 1B lalt text Danger

burns and eye
n
damage

Source: ECHA C&L Inventory via PubChem[1]

The GHS classification unequivocally identifies Methyl 3-(chlorosulfonyl)-4-methylbenzoate
as a corrosive substance. The H314 statement indicates that it can cause irreversible damage
to skin and eyes upon contact.

Toxicological Data

A critical assessment of available toxicological data is essential for risk assessment. For
Methyl 3-(chlorosulfonyl)-4-methylbenzoate, publicly available quantitative toxicity data is
limited.

Table 3: Summary of Available Toxicological Information
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Toxicity Endpoint Result Source

Acute Oral Toxicity No data available XiXisys

Acute Inhalation Toxicity No data available XiXisys

Acute Dermal Toxicity No data available -

Skin Corrosion/Irritation Causes severe skin burns ECHA C&L Inventory[1]
Eye Damage/Irritation Causes serious eye damage ECHA C&L Inventory[1]

The absence of specific LD50 or LC50 values necessitates a conservative approach to
handling, assuming high toxicity for any route of exposure. The primary and most immediate

danger is severe tissue damage upon direct contact.

Experimental Protocols and Handling

Given the corrosive nature of this compound, strict adherence to established protocols for

handling hazardous materials is mandatory. The following represents a generalized workflow

for the safe handling of Methyl 3-(chlorosulfonyl)-4-methylbenzoate.
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Figure 1: Safe Handling Workflow for Corrosive Chemicals.

Methodology for Safe Handling:

o Preparation and Assessment:
o Thoroughly review the Safety Data Sheet (SDS) and any available literature.

o Conduct a formal risk assessment for the specific experimental procedure, considering
guantities used, reaction conditions, and potential for exposure.

o Select Personal Protective Equipment (PPE) appropriate for corrosive materials. This must
include, at a minimum:

» Chemical-resistant gloves (e.g., nitrile or neoprene).
» Chemical splash goggles and a face shield.
= A flame-resistant lab coat.

o Ensure a certified chemical fume hood is in proper working order. All manipulations of the
solid or its solutions should occur within the fume hood.

e Chemical Handling:

o The compound is a sulfonyl chloride and will react with water, including atmospheric
moisture, to produce hydrochloric acid and the corresponding sulfonic acid. Handle under
an inert atmosphere (e.g., argon or nitrogen) where possible.[3]

o Avoid creating dust when handling the solid.

o Use tools and equipment made of non-reactive materials such as glass, stainless steel, or
PTFE.

o Keep containers tightly sealed when not in use to prevent reaction with moisture.

 Emergency Response:
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o Skin Contact: Immediately flush the affected area with copious amounts of water for at
least 15 minutes while removing contaminated clothing. Seek immediate medical
attention.

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

o Spill: Evacuate the immediate area. Use a dry, inert absorbent material (e.g., sand or
vermiculite) to contain the spill. Do not use water. The contaminated absorbent should be
collected into a sealed container for hazardous waste disposal.

» Waste Disposal:

o All waste containing Methyl 3-(chlorosulfonyl)-4-methylbenzoate or its byproducts must
be treated as hazardous waste.

o Segregate into a clearly labeled, sealed container for halogenated organic waste.

o Follow all institutional and local regulations for chemical waste disposal.

Reactivity and Stability

» Reactivity with Water: As a sulfonyl chloride, this compound will react exothermically with
water, alcohols, and other nucleophilic substances. This reaction liberates corrosive
hydrogen chloride gas.

o Incompatibilities: Avoid contact with strong bases, strong oxidizing agents, and water.

e Hazardous Decomposition Products: Upon combustion or reaction with water, hazardous
decomposition products may include hydrogen chloride, sulfur oxides, and carbon oxides.

Conclusion

Methyl 3-(chlorosulfonyl)-4-methylbenzoate is a key reagent with significant hazards,
primarily its severe corrosivity to skin and eyes.[1] Due to the lack of extensive public
toxicological data, a highly cautious approach is warranted. Researchers, scientists, and drug
development professionals must employ stringent safety protocols, including the mandatory
use of a chemical fume hood and appropriate PPE, to mitigate the risks associated with its
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handling. The workflow and data presented in this guide serve as a critical resource for
establishing safe laboratory practices when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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